Cas no 5798-75-4 (Ethyl 4-bromobenzoate)

• Product Name: Ethyl 4-bromobenzoate
• CAS No: 5798-75-4
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD00016329
• CID: 46187
• PubChem ID: 22043
• Update Time: 2025-04-18

Ethyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromobenzoate
• Ethyl 4-bromobenzoate, (4-Bromobenzoic acid ethyl ester)
• 4-Bromobenzoic acid ethyl ester
• 4-Br-C6H4CO2Et
• 4-Br-C6H4COOEt
• 4-bromo-benzoic acid ethyl ester
• 4-bromoethyl benzoate
• Benzoic acid,4-bromo-,ethyl ester
• Benzoic acid,p-bromo-,ethyl ester
• ETHYL P-BROMOBENZOATE
• Ethyl-4-bromobenzoate
• p-bromobenzoic acid ethyl ester
• Benzoic acid, 4-bromo-, ethyl ester
• p-(Ethoxycarbonyl)phenyl bromide
• ethyl4-bromobenzoate
• Benzoic acid, p-bromo-, ethyl ester
• 4-Bromobenzoic acid, ethyl ester
• XZIAFENWXIQIKR-UHFFFAOYSA-N
• 58G35541Q1
• ethyl-p-bromobenzoate
• PubChem3946
• ethyl 4-bromo-benzoate
• ethyl 4-bromanylbenzo
• RARECHEM AL BI 0075
• 4-bromo-benzoicaciethylester
• Ethyl 4-BroMobenzoate, 98.0%(GC)
• AI3-11086
• SCHEMBL274513
• AKOS008948173
• DTXSID9064005
• Ethyl 4-bromobenzoate, 98%
• NS00033827
• A831695
• NSC67387
• F0001-1512
• 4-(Ethoxycarbonyl)-1-bromobenzene
• STR02382
• NSC-67387
• PS-3134
• AM20060679
• EN300-103170
• SY004994
• 4-Carbethoxyphenyl bromide
• FT-0617865
• NSC 67387
• 4-bromo benzoic acid ethyl ester
• 4-bromo-benzoic acid-ethyl ester
• CS-W007730
• B1515
• UNII-58G35541Q1
• EINECS 227-347-2
• NCIOpen2_003447
• AB7143
• ethyl 4-bromanylbenzoate
• 4-BROMOBENZOIC ACID ETHYL ESTER [MI]
• MFCD00016329
• Q27261588
• 5798-75-4
• DTXCID5042291

• MDL： MFCD00016329
• Inchi： 1S/C9H9BrO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3
• InChI Key： XZIAFENWXIQIKR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=CC=1
• BRN： 1867129

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.978592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.403 g/mL at 25 °C(lit.)
• Melting Point: 18 ºC
• Boiling Point: 131°C/14.3mmHg
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.544(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 2.62580
• Merck: 1408
• Solubility: Not determined

Ethyl 4-bromobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H411
• Warning Statement： P273; P391; P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25